![molecular formula C17H28N2O2 B7584901 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone](/img/structure/B7584901.png)
1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone, commonly known as Bicuculline, is a potent antagonist of the neurotransmitter gamma-aminobutyric acid (GABA). This compound is widely used in scientific research to study the mechanisms of action of GABA and its receptors. Bicuculline is synthesized using various methods, and the biochemical and physiological effects of this compound have been extensively studied.
Mechanism of Action
Bicuculline is a competitive antagonist of the 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone receptor. It binds to the 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone-A receptor and prevents the binding of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone, thus inhibiting the inhibitory effects of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone on the central nervous system. This results in the enhancement of excitatory neurotransmission, leading to increased neuronal activity.
Biochemical and physiological effects:
Bicuculline has several biochemical and physiological effects. It enhances the release of excitatory neurotransmitters, such as glutamate, resulting in increased neuronal activity. Bicuculline also increases the release of dopamine, which is involved in reward and motivation. In addition, bicuculline has been shown to enhance the release of acetylcholine, which is involved in memory and learning.
Advantages and Limitations for Lab Experiments
Bicuculline has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective antagonist of the 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone receptor, making it an ideal tool to study the effects of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone antagonism. However, bicuculline has a short half-life and is rapidly metabolized, limiting its duration of action. In addition, bicuculline has been shown to have off-target effects on other receptors, such as the glycine receptor, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of Bicuculline. One direction is the development of more potent and selective 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone antagonists, which may have fewer off-target effects. Another direction is the study of the effects of bicuculline on other neurotransmitter systems, such as the serotonin and dopamine systems. Finally, the use of bicuculline in animal models of neurological and psychiatric disorders, such as epilepsy and anxiety, may provide valuable insights into the underlying mechanisms of these disorders.
Synthesis Methods
Bicuculline can be synthesized using several methods, including the reaction of piperazine with 2-bicyclo[2.2.1]heptanone, followed by the reaction with oxalyl chloride and 2-methyltetrahydrofuran. Another method involves the reaction of piperazine with 2-bicyclo[2.2.1]heptanone, followed by the reaction with oxalyl chloride and 1,4-dioxane. Both methods result in the formation of Bicuculline with good yields.
Scientific Research Applications
Bicuculline is widely used in scientific research to study the mechanisms of action of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone and its receptors. It is used as a tool to study the effects of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone antagonism on the central nervous system. Bicuculline is also used to study the role of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone in various physiological processes, including memory, learning, and anxiety.
properties
IUPAC Name |
1-[4-(2-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O2/c20-17(12-15-2-1-9-21-15)19-7-5-18(6-8-19)16-11-13-3-4-14(16)10-13/h13-16H,1-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXRZZWNCVDJBGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CC(=O)N2CCN(CC2)C3CC4CCC3C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.